Cas no 1174020-38-2 (tert-butyl (4S)-4-hydroxyazepane-1-carboxylate)

• Product Name: tert-butyl (4S)-4-hydroxyazepane-1-carboxylate
• CAS No: 1174020-38-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD18432593
• CID: 1034835
• PubChem ID: 40481276
• Update Time: 2025-04-20

tert-butyl (4S)-4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-hydroxyazepane-1-carboxylate
• tert-butyl (4S)-4-hydroxyazepane-1-carboxylate
• (4S)-1-Boc-4-hydroxy-azepane
• 1174020-38-2
• DTXSID30654454
• ZWB02038
• (4S)-1-Boc-4-hydroxyazepane
• D96511
• BS-42484
• (S)-tert-Butyl4-hydroxyazepane-1-carboxylate
• 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-, 1,1-dimethylethyl ester, (4S)-
• CS-0313085
• (S)-t-Butyl 4-hydroxyazepane-1-carboxylate
• DB-257785
• AKOS016014532
• C11H21NO3
• Tert-butyl (S)-4-hydroxyazepane-1-carboxylate
• MFCD18432593
• SCHEMBL13779779

• MDL： MFCD18432593
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-4-5-9(13)6-8-12/h9,13H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： CRFSWDBNKHNGGA-VIFPVBQESA-N
• SMILES： O[C@@H]1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),

tert-butyl (4S)-4-hydroxyazepane-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes